Cas no 1805146-34-2 (2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805146-34-2
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4895900
• Update Time: 2025-10-18

2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)5-4(14)1-3(2-16)6(15-5)8(11,12)13/h1-2,7H
• InChI Key： OOUASDPHHYTIMS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Analysis of 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805146-34-2)

2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805146-34-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable building block for researchers aiming to develop novel compounds with enhanced biological activity or material properties.

The growing interest in fluorinated compounds stems from their ability to improve the metabolic stability, bioavailability, and binding affinity of target molecules. In recent years, the demand for 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde has surged due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common motif in FDA-approved drugs, underscoring the compound's relevance in modern medicinal chemistry.

From an agrochemical perspective, this compound's pyridine core and halogenated substituents make it a promising candidate for the design of next-generation pesticides and herbicides. The iodo and difluoromethyl groups can facilitate cross-coupling reactions, enabling the creation of diverse derivatives with tailored properties. Researchers are actively exploring its use in sustainable agriculture, aligning with the global push for eco-friendly crop protection solutions.

In material science, 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde is being investigated for its potential in organic electronics and liquid crystal displays (LCDs). The trifluoromethyl moiety enhances thermal stability and electron-withdrawing capabilities, which are critical for high-performance materials. This aligns with the industry's focus on energy-efficient technologies and flexible electronics, addressing key consumer demands for durability and sustainability.

Synthetic methodologies for this compound often involve multi-step processes, including halogenation, fluorination, and formylation reactions. Recent advancements in catalytic fluorination and iodination techniques have improved the efficiency of its production, reducing costs and environmental impact. These innovations are particularly relevant given the increasing emphasis on green chemistry and sustainable manufacturing practices.

The compound's CAS No. 1805146-34-2 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Common queries include its solubility, stability under various conditions, and compatibility with common reagents. Addressing these questions is essential for researchers aiming to integrate this compound into their workflows effectively.

In summary, 2-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-5-carboxaldehyde represents a critical tool in modern chemical innovation. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology.